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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hexynyl diethylborinate, systematically named diethyl(hex-5-ynoxy)borane (CAS No.

62338-11-8), is an organoboron compound featuring a terminal alkyne functionality. While

specific literature detailing the reaction protocols of this exact compound is limited, its structure

suggests reactivity characteristic of alkynyl borinates and related boronic esters. This document

provides a detailed guide to the primary applications of analogous alkynyl borinate compounds,

offering protocols and data that can serve as a starting point for the investigation of 5-Hexynyl
diethylborinate.

The key reactive sites of 5-Hexynyl diethylborinate are the carbon-boron bond and the

terminal alkyne. This dual functionality allows for a range of synthetic transformations, making it

a potentially versatile building block in organic synthesis. The following sections detail the

primary reaction types associated with alkynyl borinates: Suzuki-Miyaura cross-coupling,

oxidation to carbonyl compounds, and the formation of boron enolates for subsequent aldol

reactions.

Synthesis of 5-Hexynyl Diethylborinate
A plausible synthetic route to 5-Hexynyl diethylborinate involves the reaction of 5-hexyn-1-ol

with a suitable diethylboron source. A general workflow for this transformation is outlined below.
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Synthesis of 5-Hexynyl Diethylborinate

5-Hexyn-1-ol + Diethylboron Source
(e.g., Diethylmethoxyborane)

Reaction in Inert Solvent
(e.g., THF, Diethyl Ether)

Work-up
(e.g., Removal of Volatiles)

5-Hexynyl Diethylborinate

Click to download full resolution via product page

Plausible synthesis of 5-Hexynyl diethylborinate.

Key Applications and Protocols
Suzuki-Miyaura Cross-Coupling Reaction
Alkynyl borinates are effective coupling partners in palladium-catalyzed Suzuki-Miyaura

reactions, enabling the formation of carbon-carbon bonds between the alkynyl group and

various aryl or vinyl halides. This reaction is a powerful tool for the synthesis of substituted

alkynes.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Materials:

Alkynyl borinate (e.g., 5-Hexynyl diethylborinate) (1.0 eq)
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Aryl or vinyl halide (1.2 eq)

Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 3.0 eq)

Anhydrous solvent (e.g., Toluene, Dioxane, THF)

Inert gas (Argon or Nitrogen)

Equipment:

Schlenk flask or round-bottom flask with a condenser

Magnetic stirrer and heating mantle

Inert gas line

Standard glassware for work-up and purification

Procedure:

To a dry Schlenk flask under an inert atmosphere, add the aryl or vinyl halide, the base, and

the palladium catalyst.

Add the anhydrous solvent via syringe.

Stir the mixture for 10-15 minutes to ensure dissolution and catalyst activation.

Add the alkynyl borinate to the reaction mixture.

Heat the reaction to the desired temperature (typically 80-110 °C) and monitor the progress

by TLC or GC-MS.

Upon completion, cool the reaction mixture to room temperature.

Work-up and Purification:
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Quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate,

diethyl ether).

Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

Concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.

Quantitative Data (Representative Examples for Analogous Alkynyl Boronates)

Aryl
Halide

Alkynyl
Boronat
e
Partner

Catalyst
(mol%)

Base Solvent
Temp
(°C)

Time (h)
Yield
(%)

4-

Iodoanis

ole

Phenylal

kynyl-

B(pin)

Pd(PPh₃)

₄ (3)
K₂CO₃ Toluene 100 12 92

1-Bromo-

4-

nitrobenz

ene

(Trimethy

lsilyl)alky

nyl-B(pin)

PdCl₂(dp

pf) (5)
Cs₂CO₃ Dioxane 90 8 85

Vinyl

bromide

Cyclohex

ylalkynyl-

B(dan)

Pd₂(dba)

₃/SPhos

(2)

K₃PO₄ THF 60 16 78

Note: This data is for illustrative purposes with similar alkynyl boronate esters and should be

used as a guideline. B(pin) = pinacolato boronate, B(dan) = 1,8-diaminonaphthalene boronate.
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Suzuki-Miyaura Coupling Workflow

Pd(0) Catalyst

Oxidative Addition

Ar-X

Ar-Pd(II)-X

Transmetalation

R-C≡C-B(OR)₂ Base

Ar-Pd(II)-C≡C-R

Reductive Elimination

Catalyst
Regeneration

Ar-C≡C-R
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Oxidation of Alkynyl Borinates Workflow

Alkynyl Borinate
R-C≡C-B(OR)₂

Oxidation
(e.g., Oxone®, H₂O₂)

[Intermediate Species]

Nucleophilic Attack
(H₂O, ROH, R₂NH)

Carboxylic Acid, Ester, or Amide
R-C≡C-C(=O)Nu
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Boron Enolate Formation and Aldol Reaction

Alkynyl Borinate

Enolate Formation
(e.g., Au(I) catalysis)

Boron Enolate

Aldol Reaction

Aldehyde
R'CHO

Boron Aldolate

Oxidative Work-up

β-Hydroxy Ketone

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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